Cas no 52600-50-7 (Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate
• CAS No: 52600-50-7
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• MDL: MFCD18427053
• CID: 359279
• PubChem ID: 136239766
• Update Time: 2025-06-08

Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-hydroxy-6-oxo-, ethylester
• 5-Cyano-2,6-dihydroxy-nicotinic acid ethyl ester
• Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate
• Ethyl 5-cyano-2-hydroxy-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• 52600-50-7
• SCHEMBL10254012
• CCA60050
• AC8918
• SY262187
• FH-0739
• Ethyl5-cyano-2,6-dihydroxynicotinate
• ethyl 5-cyano-2-hydroxy-6-oxo-1H-pyridine-3-carboxylate
• AKOS016340198
• MFCD18427053
• SCHEMBL4881891
• Ethyl 5-cyano-2,6-dihydroxynicotinate
• DB-317578

• MDL： MFCD18427053
• Inchi： 1S/C9H8N2O4/c1-2-15-9(14)6-3-5(4-10)7(12)11-8(6)13/h3H,2H2,1H3,(H2,11,12,13)
• InChI Key： WROOHCUBANRTRZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(NC=1O)=O)=O

Computed Properties

• Exact Mass: 208.04844
• Monoisotopic Mass: 208.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 99.42

Additional information on Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate

Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate (CAS No. 52600-50-7): A Comprehensive Overview

Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate (CAS No. 52600-50-7) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and synthesis. This compound, characterized by its pyridine core structure, has garnered considerable attention due to its potential in developing novel therapeutic agents. The presence of both cyano and hydroxyl functional groups makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures.

The Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate molecule exhibits unique chemical properties that make it indispensable in various synthetic pathways. The cyano group (-CN) introduces a strong electron-withdrawing effect, influencing the reactivity of the adjacent hydroxyl groups (-OH). This dual functionality allows for diverse chemical transformations, including nucleophilic additions, condensation reactions, and esterification processes. Such characteristics are particularly advantageous in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for pyridine derivatives due to their broad spectrum of biological activities. The Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate has been extensively studied for its role in developing drugs targeting various diseases. For instance, researchers have explored its potential in creating inhibitors for enzymes involved in metabolic disorders and inflammatory conditions. The compound’s ability to act as a precursor for more complex molecules has made it a cornerstone in medicinal chemistry.

One of the most compelling aspects of Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate is its utility in designing molecules with enhanced binding affinity to biological targets. The pyridine ring is a common motif in many drugs due to its ability to form hydrogen bonds and interact with metal ions, which are crucial for enzyme activity. The cyano group further enhances this interaction by participating in coordination chemistry with transition metals. This property has been leveraged in developing catalysts and ligands for asymmetric synthesis, where the precise control of stereochemistry is paramount.

The synthesis of Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate involves multi-step organic reactions that highlight the compound’s synthetic versatility. Typically, the process begins with the functionalization of a pyridine precursor, followed by selective introduction of the cyano and hydroxyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with the growing trend towards sustainable chemistry, where minimizing waste and maximizing efficiency are key priorities.

Recent studies have also demonstrated the role of Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate in materials science. Beyond its pharmaceutical applications, this compound has shown promise as a building block for organic semiconductors and sensors. The electronic properties of the pyridine ring can be modulated by substituents like cyano and hydroxyl groups, making it an ideal candidate for designing materials with specific optoelectronic characteristics. This interdisciplinary approach underscores the broad utility of this compound across multiple scientific domains.

The regulatory landscape surrounding Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate is another critical aspect to consider. As a chemical intermediate used in drug development, it falls under stringent quality control measures to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) and other regulatory guidelines to maintain consistency and reliability throughout the supply chain. This commitment to quality reflects the importance of this compound in advancing therapeutic solutions.

In conclusion, Ethyl 5-cyano-2,6-dihydroxypyridine-3-carboxylate (CAS No. 52600-50-7) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications in pharmaceuticals and materials science highlight its significance as a versatile intermediate. As research continues to uncover new possibilities for this compound, its role in developing innovative solutions across various scientific fields is set to expand further.